Cas no 8012-95-1 (Paraffin Oils)

• Product Name: Paraffin Oils
• CAS No: 8012-95-1
• MF: C₁₅H₁₁ClO₇
• MW: 338.696644067764
• MDL: MFCD00131611
• CID: 48026
• PubChem ID: 68245
• Update Time: 2025-11-26

Paraffin Oils Chemical and Physical Properties

Names and Identifiers

• White mineral oil (petroleum)
• Paraffin oil
• Petrolatum liquid
• Nujol
• Petrolatum
• Paraffin liquid for oil baths
• Paraffin liquid
• Whiteruss
• Paraffin oils
• Mineral oil
• Liquid Paraffin
• PARAFFIN
• D60
• MINERAL OIL, SUITABLE FOR NUJOL MULL PREPARATIONS FOR IR-SPECT.
• Paraffin,liquid,pure2.5LT
• PCB Free Transformer Oil, 5 ml
• baiyou
• for IR-spectroscopy
• Nujol, for IR spectroscopy
• Paraffin, liquid, pure
• White Mineral oil
• yetishila
• industry grade white oil
• cosmetic grade white oil
• 3# industrial white oil
• Delphinidin chloride
• Delphinidin
• Delphinidine
• Delphinidol
• Ephdine
• Delfinidol chloride
• IdB 1056
• EM6MD4AEHE
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)benzopyrylium chloride
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-1-benzopyrylium chloride
• 1-Benzopyrylium, 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride
• 2-(3,4,5-trihydroxyphenyl)chromenylium-3,5,7-triol chloride
• 3,3',4',5,5',7-H
• Light Liquid Paraffin
• 26white oil
• DTXSID701019982
• 1-Benzopyryium, 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-
• DA-52424
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chromenyliumchloride
• 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)chromenium
• Delphinidin chloride, analytical standard
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chromenylium chloride
• Delphinidin (chloride)
• Chlorure de 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)benzopyrylium
• Delphinidine; Delphinidol; Ephdine; IdB 1056;Delfinidol chloride; Delphinidin
• 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)chromenium chloride
• UNII-EM6MD4AEHE
• HY-N2409
• AS-78369
• SCHEMBL22369
• Flavylium 3,3',4',5,5',7-hexahydroxy-, chloride
• 2-(3,4,5-trihydroxyphenyl)-1-benzopyrylium-3,5,7-triol
• EINECS 208-437-0
• CS-0022610
• DELPHINIDIN [MI]
• CHEMBL590878
• 8012-95-1
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)benzopyryliumchlorid
• DA-56587
• Flavylium 3,3',4',5,5',7-hexahydroxy-, chloride (8CI)
• CCRIS 2518
• CHEBI:38701
• Delphinidin Chloride (~80% purity)
• 2-(3,4,5-trihydroxyphenyl)chromenylium-3,5,7-triol;chloride
• BRN 1691007
• DTXCID901477839
• UNII-031A4BN94T
• AKOS027326494
• MFCD00016663
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-1-benzopyrylium chloride (1:1)
• BCP15819
• 2-(3,4,5-trihydroxyphenyl)-1-benzopyrylium-3,5,7-triol;chloride
• 528-53-0
• 5-17-08-00514 (Beilstein Handbook Reference)
• 3,3',4',5,5',7-Hexahydroxy-2-phenylbenzopyrylium chloride
• IdB-1056
• Q367258
• GLXC-10984
• AC-35150
• suitable for IR spectroscopy
• 1ST40109
• E88811
• liquid paraffin (drug)
• 3,3',4',5,5',7-Hexahydroxyflavylium chloride
• Paraffin Oils

• MDL： MFCD00131611
• Inchi： 1S/C15H10O7.ClH/c16-7-3-9(17)8-5-12(20)15(22-13(8)4-7)6-1-10(18)14(21)11(19)2-6;/h1-5H,(H5-,16,17,18,19,20,21);1H
• InChI Key： FFNDMZIBVDSQFI-UHFFFAOYSA-N
• SMILES： [Cl-].[O+]1C2C=C(C=C(C=2C=C(C=1C1C=C(C(=C(C=1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 338.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: Colorless translucent liquid, tasteless and odorless.
• Density: 0.827-0.890 g/mL at 20 °C
• Melting Point: -24 °C (lit.)
• Boiling Point: 300 °C ((lit.))
• Flash Point: Fahrenheit: 419 ° f
  Celsius: 215 ° c
  
• Refractive Index: n20/D 1.473
• Water Partition Coefficient: Soluble in ether. Sparingly soluble in ethanol. Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 0.00000
• Solubility: Insoluble in water and ethanol. It is stable to light, heat and acid, but it is slowly oxidized by heat or light for a long time..
• Merck: 14,7023
• Vapor Pressure: No data available

Paraffin Oils Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H304
• Warning Statement： P301+P310-P331
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 65
• Safety Instruction： 62
• RTECS：PY8047000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：36
• Safety Term：26
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on Paraffin Oils

Recent Advances in Paraffin Oils (CAS 8012-95-1) Research: Applications and Innovations in Chemical Biomedicine

Paraffin oils, identified by the Chemical Abstracts Service (CAS) number 8012-95-1, have long been utilized in various industrial and biomedical applications due to their unique physicochemical properties. Recent studies have further explored their potential in drug delivery systems, vaccine adjuvants, and as excipients in pharmaceutical formulations. This research briefing synthesizes the latest findings on paraffin oils, emphasizing their role in advancing chemical biomedicine.

One of the most significant breakthroughs involves the use of paraffin oils as adjuvants in vaccine development. A 2023 study published in the Journal of Immunological Methods demonstrated that paraffin oil-based emulsions significantly enhanced the immune response to influenza antigens in murine models. The study highlighted the oil's ability to form stable emulsions, which prolonged antigen release and improved dendritic cell uptake. These findings suggest that paraffin oils could play a pivotal role in next-generation vaccine formulations, particularly for pathogens requiring robust cellular immunity.

In the realm of drug delivery, researchers have investigated paraffin oils as carriers for hydrophobic therapeutics. A recent article in the International Journal of Pharmaceutics (2024) detailed the development of paraffin oil-based nanoemulsions for the targeted delivery of anticancer agents. The study reported enhanced tumor accumulation and reduced systemic toxicity compared to conventional formulations. The unique rheological properties of paraffin oils allowed for precise control over drug release kinetics, making them particularly suitable for sustained-release applications in oncology.

Beyond pharmaceutical applications, paraffin oils have shown promise in biomedical device coatings. A 2024 study in Biomaterials Science explored their use as lubricious coatings for urinary catheters, demonstrating significant reductions in bacterial adhesion and biofilm formation. The research attributed these effects to the oil's hydrophobic nature and its ability to prevent protein adsorption, a critical factor in device-related infections. This application could potentially revolutionize the design of implantable medical devices, reducing complications associated with long-term use.

Despite these advancements, challenges remain in the standardization and characterization of paraffin oils for medical applications. Recent analytical studies have focused on developing more precise methods for assessing the purity and composition of pharmaceutical-grade paraffin oils (CAS 8012-95-1). A 2023 publication in Analytical Chemistry introduced a novel gas chromatography-mass spectrometry (GC-MS) method capable of detecting trace impurities that could affect product safety and efficacy. Such methodological improvements are crucial for ensuring regulatory compliance and product consistency in biomedical applications.

Looking forward, the research community continues to explore innovative applications for paraffin oils in regenerative medicine and tissue engineering. Preliminary studies suggest their potential as components in bioinks for 3D bioprinting, where their rheological properties may facilitate precise deposition of cellular materials. As these investigations progress, paraffin oils (CAS 8012-95-1) are poised to maintain their relevance in cutting-edge biomedical research, bridging the gap between traditional pharmaceutical excipients and novel therapeutic platforms.